(5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone

• IUPAC Name: (5-ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone
• InChI: InChI=1S/C12H17NO3/c1-3-10-4-5-11(16-10)12(14)13-6-7-15-9(2)8-13/h4-5,9H,3,6-8H2,1-2H3
• InChI Key: CFYJBPSDGOEVJL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)N2CCOC(C2)C
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

(5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone, also known as EMME, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EMME is a synthetic compound that is derived from furan and morpholine, and it has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell growth and proliferation. (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone has been shown to inhibit the activity of cyclin-dependent kinases, which are enzymes that play a key role in cell cycle progression. By inhibiting these enzymes, (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone may be able to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
(5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels). These effects make (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone a promising candidate for the development of anti-cancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone in lab experiments is its synthetic accessibility. (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone can be synthesized in a relatively straightforward manner using commercially available reagents, which makes it a convenient compound to work with. However, one limitation of using (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are a number of future directions for research on (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone. One area of research could focus on the development of new synthetic methods for (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone that are more efficient and environmentally friendly. Another area of research could focus on the development of new applications for (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone in materials science and environmental science. Additionally, further studies could be conducted to better understand the mechanism of action of (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone and its potential as an anti-cancer agent.

Synthesis Methods

(5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone is synthesized through a multi-step process that involves the reaction of furan and morpholine with various reagents. The first step involves the reaction of furan with acetic anhydride to form 5-acetylfuran, which is then reacted with methylamine to form 5-acetyl-2-methylaminofuran. The next step involves the reaction of this compound with formaldehyde and morpholine to form (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone.

Scientific Research Applications

(5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In materials science, (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone has been studied for its potential as a building block for the synthesis of novel materials with unique properties. In environmental science, (5-Ethylfuran-2-yl)-(2-methylmorpholin-4-yl)methanone has been studied for its potential as a catalyst for the degradation of pollutants in water.